Cas no 1691910-35-6 (7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine)

7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine structure
1691910-35-6 structure
Product Name:7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
CAS No:1691910-35-6
MF:C7H13N5
MW:167.211620092392
CID:5708638
PubChem ID:136840385
Update Time:2025-07-11

7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1691910-35-6
    • EN300-1118790
    • 7-(propan-2-yl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
    • 7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
    • Inchi: 1S/C7H13N5/c1-5(2)6-3-4-8-7-9-10-11-12(6)7/h5-6H,3-4H2,1-2H3,(H,8,9,11)
    • InChI Key: AAIQOLWPRZDQLW-UHFFFAOYSA-N
    • SMILES: N12C(=NN=N1)NCCC2C(C)C

Computed Properties

  • Exact Mass: 167.11709544g/mol
  • Monoisotopic Mass: 167.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.6Ų

7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Pricemore >>

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